Cas no 1898351-36-4 (1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid)

• Product Name: 1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid
• CAS No: 1898351-36-4
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 5104307
• Update Time: 2025-05-23

1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid

• Inchi： 1S/C18H23NO4/c1-17(2,3)23-16(22)19-10-4-5-12-11-13(6-7-14(12)19)18(8-9-18)15(20)21/h6-7,11H,4-5,8-10H2,1-3H3,(H,20,21)
• InChI Key： USKBRIXCZKIMMV-UHFFFAOYSA-N
• SMILES： C(C1(C2=CC=C3N(CCCC3=C2)C(=O)OC(C)(C)C)CC1)(=O)O

Additional information on 1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid

1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid

The compound 1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid, identified by the CAS number 1898351-36-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline derivative with a cyclopropane carboxylic acid moiety. The presence of the tert-butoxycarbonyl (Boc) group further adds functionality to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The quinoline ring system is known for its ability to interact with various biological targets, including enzymes and receptors. In this compound, the quinoline moiety is partially hydrogenated (3,4-dihydro), which introduces additional flexibility and potentially enhances bioavailability. The cyclopropane ring, on the other hand, is a strained structure that can impart unique electronic and steric properties to the molecule, making it an interesting candidate for exploring non-covalent interactions in biological systems.

The tert-butoxycarbonyl group attached to the quinoline ring serves as a protecting group during synthesis but can also be manipulated to introduce additional functionalities. This feature makes the compound highly valuable in medicinal chemistry, where precise control over molecular properties is crucial. Recent advancements in asymmetric synthesis and catalytic processes have enabled researchers to synthesize this compound with high efficiency and purity, further enhancing its utility in both academic and industrial settings.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation, hydrogenation, and carboxylation. The use of these reactions ensures that the compound can be synthesized on a large scale while maintaining its structural integrity. Moreover, the stability of the tert-butoxycarbonyl group under mild reaction conditions allows for selective deprotection when desired, providing chemists with greater control over the final product's properties.

In terms of applications, this compound has shown promise in several areas. Its quinoline core has been implicated in anti-inflammatory and antioxidant activities, making it a potential candidate for developing novel therapeutic agents. Additionally, the cyclopropane ring's reactivity could be harnessed in designing molecules with specific pharmacokinetic profiles or enhanced drug delivery capabilities. Recent research has also explored the use of similar compounds as inhibitors of key enzymes involved in metabolic disorders, further underscoring its potential in drug discovery.

The integration of computational chemistry techniques has provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the tert-butoxycarbonyl group significantly influences the molecule's electronic distribution, potentially affecting its interaction with biological targets. Furthermore, molecular docking studies have suggested that this compound could bind effectively to certain protein pockets, paving the way for future experimental validations.

In conclusion, 1-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)cyclopropanecarboxylic acid (CAS No. 1898351-36-4) represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a promising candidate for addressing unmet needs in medicine and materials science.